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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B560212

Technical Guide: AM-92016 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chemical properties,
mechanism of action, and experimental applications of AM-92016 hydrochloride, a potent and
specific blocker of the delayed rectifier potassium current (IK).

Core Compound Properties

AM-92016 hydrochloride is a valuable tool for investigating the role of delayed rectifier
potassium channels in cellular electrophysiology, particularly in cardiac and neuronal tissues.

Its specificity allows for the targeted study of IK without significant off-target effects on other ion
channels.
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Property Value Citation(s)

Molecular Weight 483.84 g/mol [1112][3]

] C19H25CIsN204S or
Chemical Formula [1]1[4]1[5][6]
C19H24CI2N204S-HCI

CAS Number 133229-11-5 [3][4][5]

N-[4-[3-[[2-(3,4-

dichlorophenyl)ethyllmethylami
IUPAC Name noj-2- [4]

hydroxypropoxy]phenyllmetha

nesulfonamide;hydrochloride

AM 92016, AM92016
Synonyms ) [4115]
hydrochloride

Mechanism of Action

AM-92016 hydrochloride exerts its effects by specifically blocking the delayed rectifier
potassium current (IK). This current is crucial for the repolarization phase of the action potential
in many excitable cells. By inhibiting IK, AM-92016 hydrochloride prolongs the action potential
duration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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